Cas no 1040281-97-7 (2-(3-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(3-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1040281-97-7
• MF: C₁₀H₁₄BClO₂S
• MW: 244.545960903168
• MDL: MFCD09837624
• CID: 860143
• PubChem ID: 45588127
• Update Time: 2025-10-28

2-(3-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(3-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 3-Chlorothiophene-2-boronic acid pinacol ester
• DB-059083
• EN300-3238844
• MFCD09837624
• DTXSID00670560
• CS-0335571
• AKOS015949982
• PS-12982
• G46338
• 1040281-97-7

• MDL： MFCD09837624
• Inchi： 1S/C10H14BClO2S/c1-9(2)10(3,4)14-11(13-9)8-7(12)5-6-15-8/h5-6H,1-4H3
• InChI Key： UAAAZOFUOOBDBI-UHFFFAOYSA-N
• SMILES： ClC1C=CSC=1B1OC(C)(C)C(C)(C)O1

Computed Properties

• Exact Mass: 244.05000
• Monoisotopic Mass: 244.0496087g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.7Ų

Experimental Properties

• PSA: 46.70000
• LogP: 2.70070

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-(3-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Introduction to 2-(3-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1040281-97-7)

2-(3-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS No. 1040281-97-7) is a unique organoboron compound that has garnered significant attention in the fields of organic synthesis and materials science. This compound is characterized by its dioxaborolane ring system and the presence of a chlorothiophene substituent. The combination of these structural features makes it a versatile building block for various chemical transformations and applications.

The dioxaborolane core of this compound is a five-membered ring containing two oxygen atoms and one boron atom. This structure is known for its stability and reactivity in certain chemical reactions. The chlorothiophene group attached to the dioxaborolane ring introduces additional functionality due to the presence of sulfur and chlorine atoms. This makes the compound suitable for applications in both organic synthesis and as a precursor for advanced materials.

Recent studies have highlighted the potential of CAS No. 1040281-97-7 in cross-coupling reactions, particularly in the context of Suzuki-Miyaura coupling. The dioxaborolane moiety serves as an effective boron-based leaving group, facilitating the formation of carbon-carbon bonds under mild conditions. This property has been exploited in the synthesis of complex organic molecules with high precision and efficiency.

Furthermore, the chlorothiophene substituent in this compound has been shown to influence its electronic properties significantly. This makes it an interesting candidate for use in optoelectronic materials such as organic light-emitting diodes (OLEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into polymer blends can enhance charge transport properties and improve device performance.

In terms of synthesis, CAS No. 1040281-97-7 can be prepared via a variety of methods including nucleophilic substitution and boron-mediated coupling reactions. These methods often involve the use of readily available starting materials and reagents, making the synthesis process both cost-effective and scalable.

The physical properties of this compound are also worth noting. It exhibits good thermal stability up to moderate temperatures and is soluble in common organic solvents such as dichloromethane and tetrahydrofuran (THF). These characteristics make it suitable for use in solution-based chemical processes.

In conclusion, CAS No. 1040281-97-7, or 2-(3-Chlorothiophen-2-yl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane, is a multifaceted organoboron compound with promising applications in organic synthesis and materials science. Its unique structure and reactivity continue to drive innovative research across various disciplines.